Cas no 2137937-74-5 (Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy-)

• Product Name: Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy-
• CAS No: 2137937-74-5
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 5279084
• Update Time: 2025-10-30

Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy-

• Inchi： 1S/C12H9ClFNO/c1-16-10-4-8(6-15-7-10)11-3-2-9(13)5-12(11)14/h2-7H,1H3
• InChI Key： QPVUTESDYYNBAB-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C=C1C1=CC=C(Cl)C=C1F

Additional information on Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy-

Comprehensive Overview of Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy- (CAS No. 2137937-74-5)

Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy- (CAS No. 2137937-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a chloro-fluorophenyl group and a methoxy substituent, it serves as a key intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its potential role in developing targeted therapies and sustainable agrochemicals, aligning with the growing demand for eco-friendly solutions.

The compound's CAS No. 2137937-74-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its structural attributes, such as the 3-(4-chloro-2-fluorophenyl) moiety, contribute to its stability and reactivity, making it a valuable building block for heterocyclic chemistry. Recent studies highlight its utility in catalysis and ligand design, addressing challenges in synthetic efficiency. As the industry shifts toward green chemistry, this compound's potential for low-waste synthesis and high-yield reactions positions it as a candidate for sustainable innovation.

In the context of drug development, Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy- is explored for its pharmacophore properties. Its ability to modulate biological targets has sparked interest in neurological and metabolic disorder research. For instance, its fluorophenyl group enhances membrane permeability, a critical factor in CNS drug design. Concurrently, the agrochemical sector investigates its derivatives for pest resistance management, responding to global food security concerns. These applications resonate with trending topics like precision medicine and climate-resilient agriculture.

From a synthetic chemistry perspective, the compound's 5-methoxy group offers functionalization opportunities, enabling diverse structure-activity relationship (SAR) studies. Its CAS No. 2137937-74-5 is often cross-referenced with patent literature, indicating proprietary interest. Analysts note its alignment with AI-driven molecular design trends, where computational tools optimize its scaffolds for specific applications. This synergy between traditional synthesis and digital innovation underscores its future potential.

Environmental and regulatory considerations also shape the discourse around Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy-. Its chloro-fluoro components are scrutinized for biodegradability, reflecting broader ESG (Environmental, Social, Governance) priorities in chemical manufacturing. Companies leveraging this compound increasingly adopt lifecycle assessment (LCA) frameworks to ensure compliance with REACH and other global standards. Such practices address consumer demand for transparent supply chains and sustainable sourcing.

In summary, Pyridine, 3-(4-chloro-2-fluorophenyl)-5-methoxy- (CAS No. 2137937-74-5) exemplifies the intersection of cutting-edge science and industry needs. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its adaptability. As research progresses, this compound is poised to play a pivotal role in addressing 21st-century challenges, from health to sustainability, making it a subject of enduring scientific and commercial interest.